2-(3,4-dimethylphenoxy)-N-3-pyridinylacetamide

• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C15H16N2O2/c1-11-5-6-14(8-12(11)2)19-10-15(18)17-13-4-3-7-16-9-13/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key: MGVZZEPOMGDYCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=CN=CC=C2)C
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-(3,4-dimethylphenoxy)-N-3-pyridinylacetamide often involves complex organic reactions that provide insights into the reactivity and synthesis pathways of similar aromatic and heteroaromatic compounds. For instance, the synthesis of novel pyridine-containing polymers through reactions involving aromatic dianhydride monomers showcases the type of synthetic strategies that might be applicable (Wang et al., 2006). Similarly, metal-free syntheses of pyridines, as explored by Prek et al. (2015), highlight methodologies that could be relevant for synthesizing this compound and its analogs (Prek et al., 2015).

Molecular Structure Analysis

Understanding the molecular structure of this compound involves examining its crystallographic and spectroscopic properties. Studies on similar compounds, such as those by Anand et al. (1997), who explored the conformation of N-(3-pyridinyl)-2-pyridinecarboxamide, provide valuable insights into the structural characteristics and intramolecular interactions that may also be present in this compound (Anand et al., 1997).

Chemical Reactions and Properties

The chemical reactivity and properties of this compound can be inferred from studies on similar aromatic and heteroaromatic compounds. For example, the work by Modi et al. (2016) on copper(II)-catalyzed oxidative reactions involving imidazo[1,2-a]pyridines demonstrates the types of chemical transformations that compounds like this compound may undergo (Modi et al., 2016).

Physical Properties Analysis

The physical properties of this compound, such as solubility, melting point, and crystallinity, are crucial for its application in material science. Research on related compounds, such as the crystallosolvates of polymeric materials studied by Mikhailenko et al. (1991), offers a comparative perspective on the physical properties that could be expected for this compound (Mikhailenko et al., 1991).

Chemical Properties Analysis

The chemical properties, including reactivity with other substances, stability under various conditions, and potential for forming derivatives, are integral to understanding the utility of this compound. Studies on the reactivity of similar compounds, such as those by Arjunan et al. (2012), who investigated the spectroscopic and quantum chemical aspects of related acetamides, provide insights into the chemical behavior and interaction potential of this compound (Arjunan et al., 2012).